Cas no 3457-90-7 (1,3-Propanediol,1,3-dinitrate)
1,3-Propanediol,1,3-dinitrate structure
Product Name:1,3-Propanediol,1,3-dinitrate
1,3-Propanediol,1,3-dinitrate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,1,3-dinitrate
- 3-nitrooxypropyl nitrate
- 1,3-Propylene glycol dinitrate
- Trimethylene dinitrate
- Trimethylene nitrate
- DTXSID20188117
- SCHEMBL4731008
- KOSAMXZBGUIISK-UHFFFAOYSA-N
- 1,3-bis-(nitrooxy)propane
- NSC 62613
- 4NLR2HTY9M
- 1,3-Propanediol, dinitrate (8CI)(9CI)
- 1,3-Propanediol dinitrate
- 3457-90-7
- NSC-62613
- 1,3-Propanediol, 1,3-dinitrate
- NSC62613
- 1,3-Propanediol, dinitrate
-
- Inchi: 1S/C3H6N2O6/c6-4(7)10-2-1-3-11-5(8)9/h1-3H2
- InChI Key: KOSAMXZBGUIISK-UHFFFAOYSA-N
- SMILES: O(CCCO[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 166.02258
- Monoisotopic Mass: 166.022586
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110
- XLogP3: 1.1
Experimental Properties
- Density: 1.427
- Boiling Point: 234°Cat760mmHg
- Flash Point: 118.8°C
- Refractive Index: 1.453
- PSA: 104.74
1,3-Propanediol,1,3-dinitrate Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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